Cas no 126541-72-8 (N-Benzyl-1-cyclohexylmethanamine Hydrochloride)

• Product Name: N-Benzyl-1-cyclohexylmethanamine Hydrochloride
• CAS No: 126541-72-8
• MF: C₁₄H₂₂ClN
• MW: 239.78418302536
• MDL: MFCD00760309
• CID: 1079502
• PubChem ID: 16641244
• Update Time: 2025-05-25

N-Benzyl-1-cyclohexylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Cyclohexylmethyl)(phenyl)-methanaminehydrochloride
• (cyclohexylmethyl)benzylamine, chloride
• AGN-PC-013PGM
• ARONIS005010
• benzyl(cyclohexylmethyl)amine hydrochloride
• Cyclohexyl-phenaethyl-amin, Hydrochlorid
• cyclohexyl-phenethyl-amine, hydrochloride
• N-cyclohexyl-2-phenylethylamine hydrochloride
• N-phenethylcyclohexanamine hydrochloride
• SBB005734
• N-benzyl-1-cyclohexylmethanamine hydrochloride
• N-(Cyclohexylmethyl)(phenyl)-methanamine hydrochloride
• MFCD00760309
• BFA54172
• SB80992
• CS-0241793
• N-Benzyl-1-cyclohexylmethanamine--hydrogen chloride (1/1)
• G30795
• 126541-72-8
• DTXSID20586376
• AKOS003745457
• N-benzyl-1-cyclohexylmethanaminehydrochloride
• N-Benzyl-1-cyclohexylmethanamine HCl
• EN300-23813149
• Z57396936
• N-benzyl-1-cyclohexylmethanamine;hydrochloride
• BS-37312
• N-Benzyl-1-cyclohexylmethanamine Hydrochloride

• MDL： MFCD00760309
• Inchi： 1S/C14H21N.ClH/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14;/h1,3-4,7-8,14-15H,2,5-6,9-12H2;1H
• InChI Key： LMZVALKSTZVWRX-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CC=1)CC1CCCCC1

Computed Properties

• Exact Mass: 239.1440774g/mol
• Monoisotopic Mass: 239.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzyl-1-cyclohexylmethanamine Hydrochloride

N-Benzyl-1-cyclohexylmethanamine Hydrochloride: A Comprehensive Overview

N-Benzyl-1-cyclohexylmethanamine Hydrochloride, identified by the CAS number 126541-72-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as N-Bz-Cyclohexylmethanamine HCl, is a derivative of cyclohexane and benzene, making it a valuable intermediate in the synthesis of various bioactive molecules. Its structure consists of a cyclohexane ring attached to a benzyl group via an amine linkage, with the hydrochloride salt form being the most commonly studied and utilized variant.

The synthesis of N-Benzyl-1-cyclohexylmethanamine Hydrochloride typically involves multi-step organic reactions, including alkylation, nucleophilic substitution, and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, significantly reducing reaction times and improving yields.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The cyclohexane ring imparts rigidity to the molecule, while the benzyl group enhances lipophilicity, making it an ideal candidate for drug design targeting various therapeutic areas. Recent studies have highlighted its potential as a precursor in the synthesis of antiviral agents, particularly against emerging viral pathogens such as coronaviruses. Its ability to inhibit viral replication mechanisms has been validated through in vitro assays, showcasing its promise in antiviral drug discovery.

In addition to its pharmacological applications, N-Benzyl-1-cyclohexylmethanamine Hydrochloride has found utility in materials science. Its unique structural properties make it a suitable candidate for the development of advanced polymers and coatings. Researchers have demonstrated its ability to enhance the mechanical strength and thermal stability of polymer matrices when incorporated as a cross-linking agent. This application is particularly relevant in industries such as aerospace and automotive manufacturing, where high-performance materials are essential.

From an analytical standpoint, the characterization of this compound has been significantly enhanced by modern spectroscopic techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided detailed insights into its molecular structure and purity. Recent studies have also employed computational chemistry methods to predict its physicochemical properties, such as solubility and bioavailability, which are critical for its application in drug delivery systems.

The toxicological profile of N-Benzyl-1-cyclohexylmethanamine Hydrochloride has been extensively evaluated to ensure its safety for human use. Acute and chronic toxicity studies conducted on animal models indicate that it exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully understand its potential adverse effects and mechanisms of action at cellular and molecular levels.

In conclusion, N-Benzyl-1-cyclohexylmethanamine Hydrochloride (CAS No. 126541-72-8) stands as a versatile compound with diverse applications across multiple scientific domains. Its role as an intermediate in drug synthesis, coupled with its potential in materials science and advanced polymer development, underscores its significance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to both academic and industrial advancements.